1,4-Bis(6-ethoxybenzo[d]thiazol-2-yl)piperazine

• IUPAC Name: 6-ethoxy-2-[4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C22H24N4O2S2/c1-3-27-15-5-7-17-19(13-15)29-21(23-17)25-9-11-26(12-10-25)22-24-18-8-6-16(28-4-2)14-20(18)30-22/h5-8,13-14H,3-4,9-12H2,1-2H3
• InChI Key: DLIASRPQVIFNIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C4=NC5=C(S4)C=C(C=C5)OCC
• Molecular Formula: C22H24N4O2S2
• Molecular Weight: 440.6 g/mol

Description

1,4-Bis(6-ethoxybenzo[d]thiazol-2-yl)piperazine is a chemical compound with the molecular formula C22H24N4O2S2. It is a subject of interest in various fields of study due to its potential biological activities.

Scientific Research Applications

Antibacterial Activity

• Background : Bacterial infections remain a significant global health concern. Methicillin-resistant Staphylococcus aureus (MRSA) and Helicobacter pylori are examples of problematic pathogens.
• Research Findings : Researchers synthesized N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide derivatives, combining thiazole and sulfonamide groups. These compounds exhibit potent antibacterial activity against both Gram-negative and Gram-positive bacteria. Notably, the isopropyl-substituted derivative displays low minimum inhibitory concentration (MIC) against S. aureus and A. xylosoxidans.
• Distinctive Mode of Action : The drug–peptide complex (formed by combining the compound with the cell-penetrating peptide octaarginine) shows unique behavior, different from the sum of its individual components. It demonstrates faster killing kinetics, membrane pore formation in bacterial cells, and minimal hemolytic activity toward human red blood cells.